Cas no 499993-01-0 (2H-3-Benzazepin-2-one,5-butyl-1,3-dihydro-7,8-dimethoxy-3-(phenylmethyl)-)

• Product name: 2H-3-Benzazepin-2-one,5-butyl-1,3-dihydro-7,8-dimethoxy-3-(phenylmethyl)-
• CAS No: 499993-01-0
• MF: C₂₃H₂₇NO₃
• MW: 365.465386629105
• CID: 1544049

2H-3-Benzazepin-2-one,5-butyl-1,3-dihydro-7,8-dimethoxy-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-3-Benzazepin-2-one,5-butyl-1,3-dihydro-7,8-dimethoxy-3-(phenylmethyl)-
• 2H-3-Benzazepin-2-one, 5-butyl-1,3-dihydro-7,8-dimethoxy-3-(phenylmethyl)-

• Inchi： 1S/C23H27NO3/c1-4-5-11-18-16-24(15-17-9-7-6-8-10-17)23(25)13-19-12-21(26-2)22(27-3)14-20(18)19/h6-10,12,14,16H,4-5,11,13,15H2,1-3H3
• InChI Key： WWKYPAJFZNMYOX-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C=C(CCCC)C2=CC(OC)=C(OC)C=C2CC1=O

Computed Properties

• Exact Mass: 365.19921

Experimental Properties

• Density: 1.108±0.06 g/cm3(Predicted)
• Boiling Point: 553.6±50.0 °C(Predicted)
• PSA: 38.77
• pka: -1.27±0.40(Predicted)